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Introduction

Alox15-IN-1 has emerged as a potent and selective inhibitor of Arachidonate 15-lipoxygenase
(ALOX15), an enzyme implicated in a variety of inflammatory diseases, cancers, and
ferroptosis. This technical guide provides an in-depth analysis of the mechanism of action of
Alox15-IN-1, focusing on its allosteric inhibition of ALOX15. The information presented herein
is compiled from recent studies, offering a valuable resource for researchers in the fields of
pharmacology, biochemistry, and drug discovery.

Mechanism of Action: Allosteric Inhibition

Alox15-IN-1, also referred to as compound 8b in some literature, functions as an allosteric
inhibitor of ALOX15. Unlike competitive inhibitors that bind to the enzyme's active site, Alox15-
IN-1 binds to a distinct allosteric site, inducing a conformational change that modulates the
enzyme's catalytic activity. This allosteric mechanism is supported by kinetic studies
demonstrating that the inhibitory potency of Alox15-IN-1 is dependent on the substrate used, a
hallmark of allosteric regulation in ALOX15.

The binding of Alox15-IN-1 to the allosteric site affects the enzyme's affinity for its substrates,
linoleic acid (LA) and arachidonic acid (AA), differently. Kinetic analyses have revealed that for
the oxygenation of arachidonic acid, Alox15-IN-1 preferentially binds to the enzyme-substrate
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complex (ES complex) rather than the free enzyme. This mode of action suggests a
sophisticated regulatory mechanism that can be leveraged for therapeutic intervention.

Quantitative Data Summary

The inhibitory potency of Alox15-IN-1 against rabbit and human ALOX15 has been quantified,
highlighting its substrate-dependent efficacy.

Inhibitor Enzyme Substrate IC50 (uM) Reference
Alox15-IN-1 Rabbit ALOX15 Linoleic Acid 0.04 [1]
Alox15-IN-1 Rabbit ALOX15 Arachidonic Acid  2.06 [1]
Alox15-IN-1 Human ALOX15 Linoleic Acid 2.06 [1]

Kinetic Constants for Rabbit ALOX15 in the Absence of Inhibitor

Parameter Linoleic Acid Arachidonic Acid
kcat (s-1) 18.83+2.34 4.86 +1.02
KM (UM) 31.58 + 7.03 16.14 + 3.60

Signaling Pathways and Biological Context

ALOX15 is a key enzyme in the metabolism of polyunsaturated fatty acids, producing bioactive
lipid mediators that are involved in a range of physiological and pathological processes. By
inhibiting ALOX15, Alox15-IN-1 can modulate these downstream signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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